Cas no 65538-27-4 (phenylacetic-d7 acid)
phenylacetic-d7 acid structure
Product Name:phenylacetic-d7 acid
CAS No:65538-27-4
MF:C8H8O2
MW:143.191054344177
CID:962044
PubChem ID:12198008
Update Time:2025-04-19
phenylacetic-d7 acid Chemical and Physical Properties
Names and Identifiers
-
- phenylacetic-d7 acid
- Phenylacetic Acid-d7
- DTXSID70480052
- Phenylacetic-d7 acid, 98 atom % D
- 65538-27-4
- 2,2-dideuterio-2-(2,3,4,5,6-pentadeuteriophenyl)acetic acid
-
- Inchi: 1S/C8H8O2/c9-8(10)6-7-4-2-1-3-5-7/h1-5H,6H2,(H,9,10)/i1D,2D,3D,4D,5D,6D2
- InChI Key: WLJVXDMOQOGPHL-XZJKGWKKSA-N
- SMILES: OC(C([2H])([2H])C1C([2H])=C([2H])C([2H])=C([2H])C=1[2H])=O
Computed Properties
- Exact Mass: 143.096366715g/mol
- Monoisotopic Mass: 143.096366715g/mol
- Isotope Atom Count: 7
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 10
- Rotatable Bond Count: 2
- Complexity: 114
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: nothing
- Topological Polar Surface Area: 37.3Ų
Experimental Properties
- Color/Form: Not available
- Density: 1.137 g/mL at 25 °C
- Melting Point: 77-79 °C(lit.)
- Boiling Point: 265 °C(lit.)
- Solubility: Not available
phenylacetic-d7 acid Related Literature
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
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Benjamin Gabriel Poulson,Kacper Szczepski,Joanna Izabela Lachowicz,Lukasz Jaremko,Abdul-Hamid Emwas,Mariusz Jaremko RSC Adv., 2020,10, 215-227
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